Cas no 361478-45-7 (4-oxo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide)

• Product Name: 4-oxo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide
• CAS No: 361478-45-7
• MF: C₂₂H₁₈N₂O₃S
• MW: 390.454924106598
• CID: 1473192
• PubChem ID: 3636532
• Update Time: 2025-06-25

4-oxo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-2-carboxamide,4-oxo-N-[4-(2,4,6-trimethylphenyl)-2-thiazolyl]-
• 4-oxo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide
• SR-01000443276-1
• 4-oxo-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]chromene-2-carboxamide
• F0463-0022
• 361478-45-7
• 4-oxo-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]-4H-chromene-2-carboxamide
• N-(4-mesitylthiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide
• AB00137800-02
• Oprea1_612165
• EU-0039331
• SR-01000443276
• AKOS024578035

• Inchi： 1S/C22H18N2O3S/c1-12-8-13(2)20(14(3)9-12)16-11-28-22(23-16)24-21(26)19-10-17(25)15-6-4-5-7-18(15)27-19/h4-11H,1-3H3,(H,23,24,26)
• InChI Key： VXWWYXWKFOIMJJ-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC(C3C=CC=CC=3O2)=O)=O)=NC(=C1)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 390.10394
• Monoisotopic Mass: 390.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• PSA: 68.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 4-oxo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide

Comprehensive Overview of 4-oxo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide (CAS No. 361478-45-7)

The compound 4-oxo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide (CAS No. 361478-45-7) is a synthetic organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a chromene backbone and a thiazole moiety, this compound exhibits potential applications in drug discovery and functional materials. Researchers are particularly interested in its pharmacological properties, such as its ability to modulate specific biological pathways, making it a candidate for further investigation in therapeutic development.

In recent years, the demand for novel heterocyclic compounds like 4-oxo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide has surged due to their versatility in addressing unmet medical needs. The compound's CAS No. 361478-45-7 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its chromene-carboxamide structure is analogous to several bioactive molecules, which has led to speculation about its potential in treating inflammatory and metabolic disorders. This aligns with current trends in precision medicine, where targeted small molecules are increasingly prioritized.

From a synthetic chemistry perspective, the preparation of 4-oxo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide involves multi-step reactions, often starting from readily available 2-amino-thiazole derivatives. The incorporation of the trimethylphenyl group enhances the compound's stability and lipophilicity, which are critical factors for bioavailability. These attributes make it a subject of interest for researchers exploring structure-activity relationships (SAR) in drug design. Additionally, its fluorescence properties have sparked curiosity in material science, particularly for applications in organic electronics and sensors.

The compound's mechanism of action remains under investigation, but preliminary studies suggest it may interact with kinase enzymes or G-protein-coupled receptors (GPCRs). Such interactions are highly sought after in the pharmaceutical industry, as they offer pathways to develop treatments for cancers and autoimmune diseases. The thiazol-2-yl fragment, in particular, is a common pharmacophore found in FDA-approved drugs, further underscoring the potential of CAS No. 361478-45-7. This has led to a surge in literature reviews and meta-analyses focusing on its derivatives.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring sustainable synthesis methods to produce 4-oxo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide with minimal waste and energy consumption. This aligns with global initiatives to reduce the carbon footprint of chemical manufacturing. Furthermore, its biodegradability and toxicity profile are being evaluated to ensure compliance with regulatory standards, a topic frequently queried in SEO-driven searches related to safe chemical innovation.

In conclusion, 4-oxo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide (CAS No. 361478-45-7) represents a promising scaffold for both therapeutic and material applications. Its structural complexity and functional diversity make it a valuable subject for ongoing research. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing small-molecule drug discovery and smart material development.